Cas no 2230807-34-6 (4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride)
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride
- starbld0036112
- 4-(5,6-Dimethyl-1H-benzo[d]imidazol-1-yl)butan-1-ol hydrochloride
- EN300-1726072
- 2230807-34-6
- Z3271055679
- 4-(5,6-dimethylbenzimidazol-1-yl)butan-1-ol;hydrochloride
-
- Inchi: 1S/C13H18N2O.ClH/c1-10-7-12-13(8-11(10)2)15(9-14-12)5-3-4-6-16;/h7-9,16H,3-6H2,1-2H3;1H
- InChI Key: HJIWLRUQTCMUNH-UHFFFAOYSA-N
- SMILES: Cl.OCCCCN1C=NC2C=C(C)C(C)=CC1=2
Computed Properties
- Exact Mass: 254.1185909g/mol
- Monoisotopic Mass: 254.1185909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38Ų
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1726072-0.05g |
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride |
2230807-34-6 | 95% | 0.05g |
$188.0 | 2023-11-13 | |
| Enamine | EN300-1726072-0.1g |
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride |
2230807-34-6 | 95% | 0.1g |
$282.0 | 2023-11-13 | |
| Enamine | EN300-1726072-0.25g |
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride |
2230807-34-6 | 95% | 0.25g |
$403.0 | 2023-11-13 | |
| Enamine | EN300-1726072-0.5g |
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride |
2230807-34-6 | 95% | 0.5g |
$636.0 | 2023-11-13 | |
| Enamine | EN300-1726072-1.0g |
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride |
2230807-34-6 | 95% | 1g |
$813.0 | 2023-06-04 | |
| Enamine | EN300-1726072-2.5g |
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride |
2230807-34-6 | 95% | 2.5g |
$1594.0 | 2023-11-13 | |
| Enamine | EN300-1726072-5.0g |
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride |
2230807-34-6 | 95% | 5g |
$2360.0 | 2023-06-04 | |
| Enamine | EN300-1726072-10.0g |
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride |
2230807-34-6 | 95% | 10g |
$3500.0 | 2023-06-04 | |
| Enamine | EN300-1726072-1g |
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride |
2230807-34-6 | 95% | 1g |
$813.0 | 2023-11-13 | |
| Enamine | EN300-1726072-5g |
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride |
2230807-34-6 | 95% | 5g |
$2360.0 | 2023-11-13 |
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride
Introduction to 4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride (CAS No. 2230807-34-6)
4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2230807-34-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole derivatives class, which has been extensively studied for its pharmacological properties. The structural features of this molecule, particularly the presence of a dimethyl-substituted benzodiazole core and a hydroxylated butyl side chain, contribute to its unique chemical and biological characteristics. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and development in drug discovery.
The benzodiazole scaffold is renowned for its role in central nervous system (CNS) modulation, with applications ranging from anxiolytic to sedative effects. The introduction of a 5,6-dimethyl group in the benzodiazole ring system modifies its electronic properties and potentially influences its interaction with biological targets. This modification has been explored in various derivatives to enhance selectivity and reduce side effects associated with classical benzodiazoles. The butan-1-ol hydroxyl group further extends the molecular framework, introducing potential sites for hydrogen bonding and other non-covalent interactions with biological receptors.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies suggest that the dimethyl-substituted benzodiazole moiety may interact with specific amino acid residues in target proteins, modulating their conformational changes. This interaction could be pivotal in designing drugs with improved efficacy and reduced toxicity. The hydroxylated butyl side chain may also play a role in anchoring the molecule within the binding pocket, enhancing overall binding stability.
In the context of medicinal chemistry, the synthesis of 4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride involves multi-step organic transformations, including condensation reactions, cyclization, and salt formation. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for subsequent pharmacological evaluations. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity of the compound.
Current research in this area focuses on exploring the potential therapeutic applications of this compound. Preclinical studies have indicated that it may exhibit properties similar to those of known CNS-active agents but with improved selectivity profiles. The hydrochloride salt form has been particularly advantageous in these studies due to its enhanced bioavailability and pharmacokinetic properties. Further investigations are underway to elucidate its mechanism of action and to identify potential therapeutic targets.
The benzodiazole derivatives continue to be a subject of intense research due to their broad spectrum of biological activities. The structural diversity within this class allows for fine-tuning of pharmacological properties, making it an attractive scaffold for drug development. The incorporation of functional groups such as hydroxyl and alkyl chains can significantly alter the pharmacokinetic behavior and receptor binding affinity. This flexibility has led to the discovery of several lead compounds that are currently undergoing clinical evaluation.
One notable aspect of 4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride is its potential as a tool compound for studying neurotransmitter systems involved in anxiety and sleep disorders. By modulating specific receptors in the brain, this compound may offer insights into the pathophysiology of these conditions. Additionally, its structural similarity to known anxiolytics makes it a valuable comparator in assessing new drug candidates for efficacy and safety.
The synthesis and characterization of this compound have been supported by collaborations between academic institutions and pharmaceutical companies. These partnerships facilitate access to cutting-edge technologies and resources necessary for comprehensive drug discovery programs. The integration of experimental data with computational modeling has accelerated the process of identifying promising candidates for further development.
Future directions in research may include exploring synthetic modifications that enhance the pharmacological profile of 4-(5,6-dimethyl-1H-1,3-benzodiazol-1-ybutan-l -ol hydrochloride) while minimizing potential side effects. Advances in biocatalysis and green chemistry may also contribute to more sustainable synthetic routes. Additionally, investigating its interactions with other biological targets beyond traditional CNS receptors could uncover novel therapeutic applications.
In summary,4-(5 , 6 - dimethyl - 1 H - 1 , 3 - benz odiaz ol - 1 - yl ) but an - 1 - ol hy droch lor ide ( CAS No . 2230807 - 34 - 6 ) represents a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advancements in synthetic chemistry and molecular modeling , position it as a valuable candidate for further exploration . As our understanding of biological systems continues to evolve , compounds like this one will play a crucial role in developing innovative therapeutic strategies.
2230807-34-6 (4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)butan-1-ol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)